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Abstract

These application notes provide a comprehensive protocol for the preparation, storage, and
handling of stock solutions of BI-4924, a selective and potent inhibitor of phosphoglycerate
dehydrogenase (PHGDH).[1][2][3] BI-4924 is a crucial tool for studying the serine biosynthesis
pathway, which is implicated in various diseases, including cancer.[1][3][4] Adherence to this
protocol is essential for ensuring the accuracy and reproducibility of experimental results.

Chemical Properties and Mechanism of Action

BI-4924 is a potent, NADH/NAD+-competitive inhibitor of PHGDH, the rate-limiting enzyme in
the de novo serine biosynthesis pathway.[1][5][6] It has an IC50 value of approximately 2-3 nM.
[1][6][7] By inhibiting PHGDH, BI-4924 effectively disrupts the conversion of 3-
phosphoglycerate to 3-phosphohydroxypyruvate, thereby blocking serine production.[3][4] For
cellular experiments, it is often recommended to use the cell-permeable ester prodrug, BI-4916,
which is intracellularly converted to BI-4924.[3][4][8]

Signaling Pathway of PHGDH Inhibition
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Caption: Inhibition of PHGDH by BI-4924 blocks the serine synthesis pathway.

Quantitative Data Summary

The key quantitative data for BI-4924 are summarized in the tables below.

Property Value Reference(s)
Molecular Formula C21H20CI2N206S [1107]
Molecular Weight 499.36 g/mol (11021171
Appearance Solid [2][6]

CAS Number 2244452-09-1 [1][2]

Table 2: Solubility Information

Solvent Concentration Notes Reference(s)

90-100 mg/mL Sonication is
DMSO [11[2]
(approx. 180-200 mM)  recommended.

Table 3: Recommended Storage Conditions
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Form Temperature Duration Reference(s)
Solid Powder -20°C Up to 3 years [1112]

In Solvent -80°C 6 to 12 months [1][2][6]

In Solvent -20°C 1 to 6 months [2][6]

Note: For long-term stability, storing solutions at -80°C is highly recommended.

Experimental Protocol: Preparation of a 10 mM BI-
4924 Stock Solution in DMSO

This protocol describes the preparation of 1 mL of a 10 mM stock solution of BI-4924. Adjust
volumes as necessary for your specific requirements.

Materials and Equipment

» BI-4924 powder

e Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)
e Analytical balance

e Microcentrifuge tubes or amber glass vials

» Pipettes and sterile, filter-barrier tips

» Vortex mixer

e Sonicator (optional, but recommended)

o Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves

Experimental Workflow
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1. Weigh Compound
Calculate and weigh 4.99 mg
of BI-4924 powder.

2. Add Solvent
Add 1 mL of anhydrous DMSO
to the vial containing BI-4924.

'

3. Dissolve
Vortex thoroughly. Use sonication
if needed to fully dissolve.

'

4. Aliquot
Dispense into smaller, single-use
volumes in microcentrifuge tubes.

5. Store
Store aliquots at -80°C
for long-term use.

Click to download full resolution via product page

Caption: Workflow for preparing BI-4924 stock solution.
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Step-by-Step Method

Calculation: To prepare a 10 mM solution, calculate the required mass of BI-4924 using its
molecular weight (MW = 499.36 g/mol ).

o Mass (g) = Molarity (mol/L) x Volume (L) x MW ( g/mol )
o Mass (mg) = 10 mmol/L x 0.001 L x 499.36 g/mol = 4.99 mg

Weighing: Carefully weigh 4.99 mg of BI-4924 powder and transfer it into a sterile
microcentrifuge tube or amber vial.

Solvent Addition: Add 1 mL of anhydrous DMSO to the vial containing the BI-4924 powder.
Dissolution:

o Cap the vial securely and vortex thoroughly for 1-2 minutes until the powder is completely
dissolved.

o If particulates are still visible, sonicate the solution for 5-10 minutes to aid dissolution.[1]
The final solution should be clear.

Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, dispense the
stock solution into smaller, single-use aliquots.

o Clearly label each aliquot with the compound name, concentration, date, and solvent.

o Store the aliquots at -80°C for long-term storage.[1][2][6] For short-term use (up to one
month), storage at -20°C is acceptable.[2]

Safety and Handling Precautions

BI-4924 is for research use only.

Handle the compound in a well-ventilated area, preferably in a chemical fume hood.
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* Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves, to
avoid skin and eye contact.

+ Refer to the Safety Data Sheet (SDS) for complete safety information before handling.

Disclaimer

The information provided in these application notes is intended for use by trained professionals
in a laboratory setting. It is the responsibility of the user to ensure that all procedures are
performed safely and in accordance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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